Cas no 6834-54-4 (methyl (2-chloro-4,5-dimethoxyphenyl)acetate)

• Product Name: methyl (2-chloro-4,5-dimethoxyphenyl)acetate
• CAS No: 6834-54-4
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 881756
• PubChem ID: 279347
• Update Time: 2025-06-13

methyl (2-chloro-4,5-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2-chloro-4,5-dimethoxyphenyl)acetate
• < 2-Chlor-4,5-dimethoxy-phenyl> -essigsaeure-methylester; < 6-Chlor-3,4-dimethoxy-phenyl> -essigsaeure-methylester; 3,5-dinitro-2-pyrimidin-2-ylsulfanyl-benzoic acid; NSC294190; (6-Chlor-3,4-dimethoxy-phenyl)-essigsaeure-methylester; AC1L6W9A; < 6-Carboxy-2,4-dinitrophenyl> -pyrimidyl-thioaether;
• NSC-129820
• NSC129820
• EN300-732939
• DTXSID60987883
• 6834-54-4
• methyl 2-(2-chloro-4,5-dimethoxyphenyl)acetate

• Inchi： 1S/C11H13ClO4/c1-14-9-4-7(5-11(13)16-3)8(12)6-10(9)15-2/h4,6H,5H2,1-3H3
• InChI Key： AXHDWRXIGVQUJY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1CC(=O)OC)OC)OC

Computed Properties

• Exact Mass: 244.05029
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 2.07270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on methyl (2-chloro-4,5-dimethoxyphenyl)acetate

Comprehensive Overview of Methyl (2-Chloro-4,5-Dimethoxyphenyl)Acetate (CAS No. 6834-54-4)

Methyl (2-chloro-4,5-dimethoxyphenyl)acetate (CAS No. 6834-54-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. With the growing demand for fine chemicals and intermediates, this ester derivative has garnered significant attention due to its unique structural properties and versatile applications. Its molecular formula, C₁₁H₁₃ClO₄, highlights a combination of chloro and dimethoxy functional groups, making it a valuable building block in synthetic chemistry.

In recent years, the compound has been linked to advancements in drug discovery and crop protection, aligning with trending topics such as sustainable agriculture and precision medicine. Researchers frequently search for "methyl (2-chloro-4,5-dimethoxyphenyl)acetate uses" or "CAS 6834-54-4 synthesis," reflecting its relevance in academic and industrial settings. The compound’s role as a chemical intermediate underscores its importance in developing novel bioactive molecules.

The synthesis of methyl (2-chloro-4,5-dimethoxyphenyl)acetate typically involves esterification or halogenation reactions, with methods optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards. As the industry shifts toward green chemistry, eco-friendly synthesis routes for such intermediates are gaining traction, addressing concerns about environmental impact.

Beyond its technical applications, the compound’s stability and solubility profile make it a candidate for formulation development. Its compatibility with various solvents and excipients is often explored in pharmaceutical excipient studies, a hot topic in drug delivery research. Additionally, its structural motifs are being investigated for potential bioactivity, particularly in antimicrobial and anti-inflammatory assays.

From a commercial perspective, methyl (2-chloro-4,5-dimethoxyphenyl)acetate is supplied by leading chemical manufacturers under strict quality certifications. Global demand is driven by its utility in custom synthesis and contract research organizations (CROs). Market analysts note its steady growth, attributed to expanding R&D investments in life sciences and material innovation.

In summary, CAS No. 6834-54-4 represents a critical intermediate with multifaceted applications. Its integration into cutting-edge research—from medicinal chemistry to agrochemical formulations—demonstrates its enduring value. As scientific inquiries evolve, this compound will likely remain a focal point for innovation, answering pressing questions in synthetic methodology and functional material design.